Cas no 558479-28-0 (7-(trifluoromethyl)quinolin-5-ol)

• Product Name: 7-(trifluoromethyl)quinolin-5-ol
• CAS No: 558479-28-0
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• CID: 3324794
• PubChem ID: 136352084
• Update Time: 2025-10-18

7-(trifluoromethyl)quinolin-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-QUINOLINOL, 7-(TRIFLUOROMETHYL)-
• 7-(trifluoromethyl)quinolin-5-ol
• 7-(Trifluoromethyl)-5-quinolinol
• OACWQUAAVQUXKZ-UHFFFAOYSA-N
• SCHEMBL5244632
• MFCD18414824
• K10190
• DB-415207
• 558479-28-0

• Inchi： 1S/C10H6F3NO/c11-10(12,13)6-4-8-7(9(15)5-6)2-1-3-14-8/h1-5,15H
• InChI Key： OACWQUAAVQUXKZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2=CC=CN=C2C=1)O)(F)F

Computed Properties

• Exact Mass: 213.04014830g/mol
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on 7-(trifluoromethyl)quinolin-5-ol

Recent Advances in the Study of 7-(Trifluoromethyl)quinolin-5-ol (CAS: 558479-28-0): A Promising Scaffold in Chemical Biology and Drug Discovery

The compound 7-(trifluoromethyl)quinolin-5-ol (CAS: 558479-28-0) has recently emerged as a key scaffold in chemical biology and medicinal chemistry due to its unique structural features and versatile pharmacological properties. This research brief synthesizes the latest findings on this molecule, highlighting its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of targeting specific enzymes and signaling pathways relevant to various diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-(trifluoromethyl)quinolin-5-ol exhibits potent inhibitory activity against protein kinases involved in cancer progression. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's potency and selectivity, leading to derivatives with improved pharmacokinetic profiles. The trifluoromethyl group at the 7-position was found to be critical for maintaining high binding affinity to the target kinases, while the hydroxyl group at the 5-position facilitated hydrogen bonding interactions with key residues in the active site.

In addition to its kinase inhibitory properties, recent investigations have explored the anti-inflammatory potential of 7-(trifluoromethyl)quinolin-5-ol. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that this compound significantly reduced the production of pro-inflammatory cytokines in macrophage cell lines by modulating NF-κB signaling. The researchers attributed this effect to the molecule's ability to interfere with the interaction between NF-κB and its transcriptional coactivators, suggesting potential applications in treating chronic inflammatory disorders.

Another significant development involves the use of 7-(trifluoromethyl)quinolin-5-ol as a fluorescent probe for biological imaging. A 2024 study in Chemical Communications described the synthesis of novel derivatives with enhanced fluorescence properties, enabling their use in real-time monitoring of cellular processes. These probes demonstrated excellent photostability and cell permeability, making them valuable tools for studying intracellular dynamics in live cells.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to produce 7-(trifluoromethyl)quinolin-5-ol and its derivatives. A green chemistry approach published in Advanced Synthesis & Catalysis employed visible-light photoredox catalysis to construct the quinoline core, significantly reducing the environmental impact compared to traditional methods. This innovation has important implications for scaling up production while maintaining high purity and yield.

Looking forward, the unique properties of 7-(trifluoromethyl)quinolin-5-ol position it as a promising lead compound for further drug development. Current research efforts are exploring its potential in addressing antimicrobial resistance, with preliminary results showing activity against multidrug-resistant bacterial strains. Additionally, computational modeling studies are underway to predict novel targets for this scaffold, potentially expanding its therapeutic applications beyond the currently known biological activities.